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Compound of Interest

Compound Name: Ymrf-NH2

Cat. No.: B12398641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ymrf-NH2 is a neuropeptide belonging to the FMRFamide-related peptide (FaRP) family,

characterized by the C-terminal sequence Arg-Phe-NH2. It is an important ligand for the

FMRFamide receptor (FMRFa-R), a G-protein coupled receptor (GPCR) involved in a variety of

physiological processes, including cardiovascular function, pain perception, and feeding

behavior. As a research tool, synthetic Ymrf-NH2 is crucial for elucidating the physiological

roles of the FMRFa-R and for the development of novel therapeutics targeting this system. This

document provides a comprehensive overview of the commercial sources for synthetic Ymrf-
NH2, along with detailed application notes and protocols for its use in key experimental assays.

Commercial Availability of Synthetic Ymrf-NH2
High-purity synthetic Ymrf-NH2 is available from several commercial suppliers. Researchers

should always request a certificate of analysis to confirm the purity and identity of the peptide.
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Supplier Product Name Purity
Available
Quantities

Infinita SciTech YMRF-NH2 >95% (HPLC) 1mg, 5mg

MedchemExpress YMRF-NH2 >98% (HPLC) 1mg, 5mg, 10mg

MyBioSource FMRF amide Peptide >95% (HPLC) Custom

Abbiotec RF-NH2 Peptide >95% (HPLC) 10mg

CymitQuimica
FMRF-related

peptides
>95% (HPLC) 5mg, 10mg, 25mg

Physicochemical Properties and Receptor Affinity
Ymrf-NH2 is a tetrapeptide with the sequence Tyr-Met-Arg-Phe-NH2. The N-terminal tyrosine

residue is crucial for its high-affinity binding to the FMRFa receptor.

Parameter Value Reference

Molecular Formula C29H41N7O5S N/A

Molecular Weight 615.75 g/mol N/A

EC50 for FMRFa-R 31 nM [1]

Signaling Pathway of Ymrf-NH2
Ymrf-NH2 exerts its biological effects by activating the FMRFa receptor, a canonical G-protein

coupled receptor. The binding of Ymrf-NH2 to the FMRFa-R initiates a downstream signaling

cascade that results in an increase in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12398641?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398641?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. isthongkong.com [isthongkong.com]

To cite this document: BenchChem. [Commercial Sources and Applications of Synthetic
Ymrf-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398641#commercial-sources-for-synthetic-ymrf-
nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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